Hydron;2-hydroxypropanoate
Hydron;2-hydroxypropanoate
Lactic Acid, DL- is the racemic isomer of lactic acid, the biologically active isoform in humans. Lactic acid or lactate is produced during fermentation from pyruvate by lactate dehydrogenase. This reaction, in addition to producing lactic acid, also produces nicotinamide adenine dinucleotide (NAD) that is then used in glycolysis to produce energy source adenosine triphosphate (ATP).
Lactic acid appears as a colorless to yellow odorless syrupy liquid. Corrosive to metals and tissue. Used to make cultured dairy products, as a food preservative, and to make chemicals.
2-Hydroxypropanoic acid, also known as lactic acid or lactate, belongs to the class of organic compounds known as alpha hydroxy acids and derivatives. These are organic compounds containing a carboxylic acid substituted with a hydroxyl group on the adjacent carbon. 2-Hydroxypropanoic acid is a drug which is used for use as an alkalinizing agent. 2-Hydroxypropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Hydroxypropanoic acid participates in a number of enzymatic reactions. In particular, 2-hydroxypropanoic acid can be biosynthesized from propionic acid. 2-Hydroxypropanoic acid is also a parent compound for other transformation products, including but not limited to, ethyl 2-hydroxypropanoate, 3-(imidazol-5-yl)lactic acid, and lactate ester. 2-Hydroxypropanoic acid is an odorless tasting compound that can be found in a number of food items such as common grape, sunflower, garden tomato (var. ), and red raspberry. This makes 2-hydroxypropanoic acid a potential biomarker for the consumption of these food products.
Lactic acid appears as a colorless to yellow odorless syrupy liquid. Corrosive to metals and tissue. Used to make cultured dairy products, as a food preservative, and to make chemicals.
2-Hydroxypropanoic acid, also known as lactic acid or lactate, belongs to the class of organic compounds known as alpha hydroxy acids and derivatives. These are organic compounds containing a carboxylic acid substituted with a hydroxyl group on the adjacent carbon. 2-Hydroxypropanoic acid is a drug which is used for use as an alkalinizing agent. 2-Hydroxypropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Hydroxypropanoic acid participates in a number of enzymatic reactions. In particular, 2-hydroxypropanoic acid can be biosynthesized from propionic acid. 2-Hydroxypropanoic acid is also a parent compound for other transformation products, including but not limited to, ethyl 2-hydroxypropanoate, 3-(imidazol-5-yl)lactic acid, and lactate ester. 2-Hydroxypropanoic acid is an odorless tasting compound that can be found in a number of food items such as common grape, sunflower, garden tomato (var. ), and red raspberry. This makes 2-hydroxypropanoic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
163894-00-6
VCID:
VC0069716
InChI:
InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)
SMILES:
[H+].CC(C(=O)[O-])O
Molecular Formula:
C3H6O3
C3H6O3
CH3CHOHCOOH
HC3H5O3
C3H6O3
CH3CHOHCOOH
HC3H5O3
Molecular Weight:
90.08 g/mol
Hydron;2-hydroxypropanoate
CAS No.: 163894-00-6
Main Products
VCID: VC0069716
Molecular Formula: C3H6O3
C3H6O3
CH3CHOHCOOH
HC3H5O3
Molecular Weight: 90.08 g/mol
CAS No. | 163894-00-6 |
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Product Name | Hydron;2-hydroxypropanoate |
Molecular Formula | C3H6O3 C3H6O3 CH3CHOHCOOH HC3H5O3 |
Molecular Weight | 90.08 g/mol |
IUPAC Name | hydron;2-hydroxypropanoate |
Standard InChI | InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6) |
Standard InChIKey | JVTAAEKCZFNVCJ-UHFFFAOYSA-N |
SMILES | [H+].CC(C(=O)[O-])O |
Canonical SMILES | [H+].CC(C(=O)[O-])O |
Boiling Point | 122 °C at 1.50E+01 mm Hg 122 °C at 15 mm Hg |
Colorform | Crystals (melt at 16.8 °C) Yellow to colorless crystals or syrupy 50% liquid Viscous, colorless to yellow liquid or colorless to yellow crystals Glassy material High-molecular-weight poly(lactic acid) is a colorless, glossy, stiff thermoplastic polyme |
Density | 1.2 at 68 °F (USCG, 1999) 1.2060 g/cu cm at 21 °C 1.25 g/cu cm Relative density (water = 1): 1.2 1.200-1.209 |
Flash Point | 113 °C (235 °F) - closed cup 110 °C c.c. |
Melting Point | 16.8 °C 40.8666666667 °C 17 °C |
Physical Description | Lactic acid appears as a colorless to yellow odorless syrupy liquid. Corrosive to metals and tissue. Used to make cultured dairy products, as a food preservative, and to make chemicals. Liquid Colourless or yellowish, nearly odourless, syrupy liquid to solid liquid VISCOUS COLOURLESS-TO-YELLOW LIQUID OR COLOURLESS-TO-YELLOW CRYSTALS. colourless to yellow hygroscopic crystals becoming syrupy liquid; odourless |
Description | Lactic Acid, DL- is the racemic isomer of lactic acid, the biologically active isoform in humans. Lactic acid or lactate is produced during fermentation from pyruvate by lactate dehydrogenase. This reaction, in addition to producing lactic acid, also produces nicotinamide adenine dinucleotide (NAD) that is then used in glycolysis to produce energy source adenosine triphosphate (ATP). Lactic acid appears as a colorless to yellow odorless syrupy liquid. Corrosive to metals and tissue. Used to make cultured dairy products, as a food preservative, and to make chemicals. 2-Hydroxypropanoic acid, also known as lactic acid or lactate, belongs to the class of organic compounds known as alpha hydroxy acids and derivatives. These are organic compounds containing a carboxylic acid substituted with a hydroxyl group on the adjacent carbon. 2-Hydroxypropanoic acid is a drug which is used for use as an alkalinizing agent. 2-Hydroxypropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Hydroxypropanoic acid participates in a number of enzymatic reactions. In particular, 2-hydroxypropanoic acid can be biosynthesized from propionic acid. 2-Hydroxypropanoic acid is also a parent compound for other transformation products, including but not limited to, ethyl 2-hydroxypropanoate, 3-(imidazol-5-yl)lactic acid, and lactate ester. 2-Hydroxypropanoic acid is an odorless tasting compound that can be found in a number of food items such as common grape, sunflower, garden tomato (var. ), and red raspberry. This makes 2-hydroxypropanoic acid a potential biomarker for the consumption of these food products. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | 1000000 mg/L 11.10 M 1000 mg/mL Completely soluble in water Miscible with water Completely soluble in ethanol, diethyl ether, and other organic solvents which are miscible with water. It is virtually insoluble in benzene and chloroform. Miscible with glycerol Soluble in alcohol and furfurol; slightly soluble in ether; insoluble in chloroform, petroleum ether, carbon disulfide. Miscible with alcohol-ether solution. Insoluble in water Soluble in chloroform, furan, 1,4-dioxane, 1,3-dioxolane, pyridine. Insoluble in alcohols. Insoluble in acetonitrile. From solubility studies done at the USDA, polylactiic acid was soluble in benzene, chloroform, 1,4-dioxane, and tetrahydrofuran. Solubility in water: miscible miscible with water, glycerol, glycols, oils miscible at room temperature (in ethanol) |
Synonyms | 2 Hydroxypropanoic Acid 2 Hydroxypropionic Acid 2-Hydroxypropanoic Acid 2-Hydroxypropionic Acid Ammonium Lactate D Lactic Acid D-Lactic Acid L Lactic Acid L-Lactic Acid Lactate Lactate, Ammonium Lactic Acid Propanoic Acid, 2-Hydroxy-, (2R)- Propanoic Acid, 2-Hydroxy-, (2S)- Sarcolactic Acid |
Vapor Pressure | 0.08 mmHg 0.0813 mm Hg at 25 °C |
PubChem Compound | 19789253 |
Last Modified | Nov 11 2021 |
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